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For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-Di-2-ASP

4-(4-Diethylaminostyryl)-N-methylpyridinium iodide, commonly known as 4-Di-2-ASP, is a
fluorescent, lipophilic cationic dye.[1] Its positively charged nature allows it to accumulate in
cellular compartments with a negative membrane potential. This property makes it a valuable
tool for investigating mitochondrial function, as the inner mitochondrial membrane maintains a
significant negative potential in healthy, metabolically active cells. In addition to its use as a
mitochondrial marker, 4-Di-2-ASP has been effectively employed to stain living nerve terminals.
[2][3] This photostable and generally non-toxic dye is a powerful probe for assessing cellular
health and activity in various research and drug development applications.[3]

Mechanism of Action

The fundamental principle behind 4-Di-2-ASP's utility in flow cytometry is its response to the
mitochondrial membrane potential (A¥Ym). In healthy cells, the electron transport chain actively
pumps protons out of the mitochondrial matrix, creating a substantial electrochemical gradient.
This negative charge inside the mitochondria attracts the positively charged 4-Di-2-ASP
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molecules, leading to their accumulation and a corresponding increase in fluorescence
intensity. Conversely, in apoptotic or metabolically compromised cells, the mitochondrial
membrane potential is diminished. This disruption of the negative charge prevents the
accumulation of 4-Di-2-ASP, resulting in a lower fluorescence signal. By quantifying the
fluorescence intensity of a cell population using flow cytometry, researchers can infer the
mitochondrial health of individual cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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